Cas no 72330-66-6 (2-Propenamide, 3-bromo-N-(1,1-dimethylethyl)-, (E)-)

2-Propenamide, 3-bromo-N-(1,1-dimethylethyl)-, (E)- structure
72330-66-6 structure
Product Name:2-Propenamide, 3-bromo-N-(1,1-dimethylethyl)-, (E)-
CAS No:72330-66-6
MF:C7H12BrNO
MW:206.080281257629
CID:544140
Update Time:2024-03-05

2-Propenamide, 3-bromo-N-(1,1-dimethylethyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide, 3-bromo-N-(1,1-dimethylethyl)-, (E)-
    • 2-Propenamide, 3-bromo-N-(1,1-dimethylethyl)-, (E)- (9CI)
    • Inchi: 1S/C7H12BrNO/c1-7(2,3)9-6(10)4-5-8/h4-5H,1-3H3,(H,9,10)/b5-4+
    • InChI Key: RYBJMWRYFYEGDX-SNAWJCMRSA-N
    • SMILES: C(NC(C)(C)C)(=O)/C=C/Br

Computed Properties

  • Exact Mass: 205.01026

Experimental Properties

  • Density: 1.313±0.06 g/cm3(Predicted)
  • Boiling Point: 279.1±32.0 °C(Predicted)
  • PSA: 29.1
  • pka: 13.20±0.46(Predicted)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk